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Compound of Interest

Compound Name: Heptadecan-9-YL acrylate

Cat. No.: B15378875

CAS Number: 2982740-96-3

Abstract

This technical guide provides a comprehensive overview of Heptadecan-9-yl acrylate, a long-
chain alkyl acrylate with potential applications in the pharmaceutical and biomedical fields.
While specific data for this compound is limited in public literature, this document consolidates
available information and presents data from closely related analogs to offer insights into its
physicochemical properties, synthesis, and potential applications, particularly in the realm of
drug delivery. This guide is intended for researchers, scientists, and drug development
professionals seeking to explore the utility of hydrophobic acrylate monomers in their work.

Introduction

Heptadecan-9-yl acrylate (C20H3802) is a long-chain aliphatic ester of acrylic acid. Its
structure, featuring a long hydrophobic heptadecyl chain, suggests its utility in modifying the
properties of polymers, enhancing hydrophobicity, and serving as a key component in the
formulation of drug delivery systems. Long-chain alkyl acrylates are known for their role in
creating hydrophobic domains in polymers, which can be advantageous for encapsulating
lipophilic drugs and controlling their release.[1][2] The specific branched nature of the
heptadecyl group at the 9-position may impart unique physical characteristics to its polymers,
such as a lower glass transition temperature and increased flexibility, compared to linear
analogs.
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Physicochemical Properties

Specific experimental data for Heptadecan-9-yl acrylate is not widely available. However, data
for a close structural analog, Heptadecyl Acrylate (C17A), provides a reasonable estimation of
its properties.[3]

Table 1: Physicochemical Properties of Heptadecyl Acrylate (C17A) (Analog)

Property Value Reference
Molecular Formula C20H3802

Molecular Weight 310.52 g/mol

Appearance Clear, colorless liquid [3]
Density 0.87 g/lcm3 at 25 °C [3]
Boiling Point >174 °C [3]
Melting Point <-100 °C [3]
Flash Point 234 °C [3]
Viscosity 11 mPa-s [3]
Glass Transition Temp. (Tg) -72 °C [3]
Water Solubility Insoluble (predicted)

Purity min. 94% [3]
Acid Value max. 0.05% [3]
Water Content max. 0.1% [3]

Synthesis and Polymerization

The synthesis of Heptadecan-9-yl acrylate can be conceptually approached through the
esterification of Heptadecan-9-ol with an activated acrylic acid derivative, such as acryloyl
chloride, or through transesterification.
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Synthesis of Heptadecan-9-ol (Precursor)

The precursor alcohol, Heptadecan-9-ol, can be synthesized via a Grignard reaction.[4]
Experimental Protocol: Synthesis of Heptadecan-9-ol

o Grignard Reagent Preparation: In a flame-dried, three-necked flask under a nitrogen
atmosphere, prepare a Grignard reagent from 1-bromooctane (1.1 equivalents) and
magnesium turnings (1.2 equivalents) in anhydrous tetrahydrofuran (THF).

o Reaction with Aldehyde: To the freshly prepared Grignard reagent, add a solution of nonanal
(1.0 equivalent) in anhydrous THF dropwise at 0 °C.

» Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12
hours.

e Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous
solution of ammonium chloride.

o Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

e Washing and Drying: Combine the organic layers and wash with brine, then dry over
anhydrous sodium sulfate.

 Purification: Concentrate the solution under reduced pressure and purify the crude product
by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield
Heptadecan-9-ol.

Synthesis of Heptadecan-9-yl Acrylate

Experimental Protocol: Esterification with Acryloyl Chloride

e Reaction Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve
Heptadecan-9-ol (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.2
equivalents) in anhydrous dichloromethane (DCM).

» Addition of Acryloyl Chloride: Cool the solution to 0 °C and add acryloyl chloride (1.1
equivalents) dropwise.
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» Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours.
Monitor the reaction by thin-layer chromatography.

o Workup: Quench the reaction with the addition of water. Separate the organic layer, and
wash successively with 1M HCI, saturated sodium bicarbonate solution, and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel
(eluent: hexane/ethyl acetate gradient) to yield Heptadecan-9-yl acrylate.

Synthesis Workflow
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Caption: Proposed synthesis workflow for Heptadecan-9-yl acrylate.

Polymerization

Heptadecan-9-yl acrylate can be polymerized or copolymerized using standard free-radical
polymerization techniques.
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Experimental Protocol: Free-Radical Polymerization

e Reaction Setup: In a Schlenk flask, dissolve Heptadecan-9-yl acrylate (1.0 equivalent) and
a radical initiator such as azobisisobutyronitrile (AIBN) (0.01 equivalents) in an appropriate
solvent (e.g., toluene or dioxane).

» Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved
oxygen.

» Polymerization: Heat the reaction mixture to 60-80 °C under a nitrogen atmosphere and stir
for 12-24 hours.

» Precipitation: Cool the reaction mixture to room temperature and precipitate the polymer by
adding the solution dropwise into a large excess of a non-solvent (e.g., methanol).

« Purification: Filter the precipitated polymer and wash with the non-solvent.

e Drying: Dry the polymer under vacuum at a temperature below its glass transition
temperature to obtain the final product.

Potential Applications in Drug Development

The highly hydrophobic nature of Heptadecan-9-yl acrylate makes it a promising monomer for
the synthesis of polymers used in drug delivery systems.[2]

Nanoparticle-Based Drug Delivery

Polymers and copolymers of Heptadecan-9-yl acrylate can be formulated into nanoparticles
for the encapsulation and delivery of hydrophobic drugs.[5][6] The long alkyl chain would form a
hydrophobic core, providing a suitable environment for lipophilic active pharmaceutical
ingredients (APIs). This can enhance drug solubility, stability, and bioavailability.

Controlled Release Formulations

The incorporation of Heptadecan-9-yl acrylate into polymer backbones can be used to
modulate the release kinetics of encapsulated drugs. The hydrophobicity of the polymer matrix
can retard the diffusion of water, leading to a slower, more sustained release profile. This is
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particularly beneficial for long-acting injectable formulations or oral dosage forms designed for
extended release.

Transdermal Drug Delivery

Acrylate-based polymers are widely used as pressure-sensitive adhesives in transdermal
patches. The low glass transition temperature and hydrophobicity of a polymer containing
Heptadecan-9-yl acrylate could provide desirable adhesion properties and facilitate the
permeation of lipophilic drugs through the skin.

Conceptual Drug Delivery Mechanism
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Caption: Conceptual pathway for nanoparticle-based drug delivery.

Safety and Toxicology

No specific toxicological data for Heptadecan-9-yl acrylate has been found in the public
domain. However, a safety data sheet for the analog Heptadecyl Acrylate (C17A) indicates that
it may cause skin irritation and may cause an allergic skin reaction.[7][8] It is also suggested to
be harmful to aquatic life with long-lasting effects.[7] As with any chemical, appropriate
personal protective equipment should be used when handling this compound.

Table 2: Hazard Information for Heptadecyl Acrylate (C17A) (Analog)

Hazard Statement Description Reference
H315 Causes skin irritation. [7]

May cause an allergic skin
H317 ) [7]

reaction.

May cause long lasting harmful
H413 -
effects to aquatic life.

Conclusion

Heptadecan-9-yl acrylate is a long-chain acrylate monomer with significant potential in the
field of drug development, particularly in the design of novel drug delivery systems. While
specific research on this compound is limited, its structural characteristics, inferred from closely
related analogs, suggest that its polymers would exhibit high hydrophobicity, a low glass
transition temperature, and good film-forming properties. These attributes are highly desirable
for applications in controlled release formulations, nanoparticle-based drug delivery, and
transdermal systems. Further research is warranted to fully elucidate the specific properties
and biological interactions of Heptadecan-9-yl acrylate and its polymers to realize its full
potential in pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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